Cas no 57646-03-4 (4H-1-Benzopyran-4-one, 6-chloro-2,3-dihydro-3-methyl-)

• Product Name: 4H-1-Benzopyran-4-one, 6-chloro-2,3-dihydro-3-methyl-
• CAS No: 57646-03-4
• MF: C₁₀H₉ClO₂
• MW: 196.630262136459
• CID: 344708
• PubChem ID: 11788829
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one, 6-chloro-2,3-dihydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 6-chloro-2,3-dihydro-3-methyl-
• 6-chloro-3-methyl-2,3-dihydrochromen-4-one
• 6-chloro-3-methyl-2,3-dihydro-4H-chromen-4-one
• 57646-03-4
• DTXSID00472667
• 6-chloro-3-methylchroman-4-one
• 6-chloro-3-methyl-3,4-dihydro-2H-1-benzopyran-4-one

• Inchi： 1S/C10H9ClO2/c1-6-5-13-9-3-2-7(11)4-8(9)10(6)12/h2-4,6H,5H2,1H3
• InChI Key： XZYWJEGILOPDJG-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C(C)CO2)=O

Computed Properties

• Exact Mass: 196.02917
• Monoisotopic Mass: 196.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones